4-amino-N'-[(E)-(4-nitrophenyl)methylidene]-1,2,5-oxadiazole-3-carbohydrazonamide

• Molecular Formula: C10H9N7O3
• Molecular Weight: 275.22 g/mol
• IUPAC Name: 4-amino-N'-[(E)-(4-nitrophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C10H9N7O3/c11-9(8-10(12)16-20-15-8)14-13-5-6-1-3-7(4-2-6)17(18)19/h1-5H,(H2,11,14)(H2,12,16)/b13-5+
• InChI Key: FHMGFNBZNMKHGW-WLRTZDKTSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/N=C(/C2=NON=C2N)\N)[N+](=O)[O-]
• SMILES: C1=CC(=CC=C1C=NN=C(C2=NON=C2N)N)[N+](=O)[O-]
• solubility: 0.1 [ug/mL]

Description

4-amino-N'-[(4-nitrophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboximidamide is a C-nitro compound.

Scientific Research Applications

Structural Significance in Medicinal Chemistry

The oxadiazole core, particularly the 1,3,4-oxadiazole moiety, plays a significant role in medicinal chemistry. It serves as a bioisostere for various groups like carboxylic acids, carboxamides, and esters, contributing to its widespread application in drug design and development. This structural feature allows effective interaction with enzymes and receptors in biological systems, facilitating the exhibition of an array of pharmacological activities. The derivatives of 1,3,4-oxadiazole have been extensively researched for their therapeutic potential in treating various diseases, marking them as valuable for the creation of new medicinal agents with high efficacy and low toxicity (Verma et al., 2019).

Broad Spectrum of Biological Activities

Compounds containing the 1,3,4-oxadiazole nucleus are recognized for their diverse biological activities. These compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, antimicrobial, antitumor, anticonvulsant, anthelmintic, antimycobacterial, herbicidal, antioxidant, and antiviral activities. Such a broad spectrum makes these compounds an attractive target for the development of new drugs. This has led to the synthesis and evaluation of novel oxadiazole derivatives as potential therapeutic agents (Bala, Kamboj, & Kumar, 2010).

Potential in Antimicrobial Resistance Combat

The emergence of antimicrobial resistance has intensified the search for new compounds with effective antimicrobial activities. The 1,3,4-oxadiazole ring has been a focal point in this search, with various derivatives demonstrating promising antibacterial, antitubercular, antifungal, antiprotozoal, and antiviral activities. Some of these derivatives have shown activities surpassing known antibiotics and antimicrobial agents, positioning them as potential candidates for new drug development (Glomb & Świątek, 2021).